BE“GHE Foundational & Exploratory

Check Availability & Pricing

8-Bromo-2-methylquinoline molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 8-Bromo-2-methylquinoline

Cat. No.: B152758

Technical Data Sheet: 8-Bromo-2-
methylquinoline

Audience: Researchers, scientists, and drug development professionals.

This document provides the core physicochemical properties of 8-Bromo-2-methylquinoline,
a heterocyclic compound often utilized as a building block in organic synthesis and medicinal
chemistry.

Physicochemical Properties

The fundamental molecular properties of 8-Bromo-2-methylquinoline are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Identifier Value Source
Molecular Formula C1oHsBrN [1112113114]
Molecular Weight 222.08 g/mol [1][2]13]
Synonyms 8-Bromoquinaldine [1114]
CAS Number 61047-43-6 [11[2]14]1[5]
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Note on Advanced Data Requirements: The request for detailed experimental protocols and
signaling pathway diagrams is acknowledged. However, these elements are not applicable to
the fundamental physicochemical properties of a single, well-defined chemical compound like
8-Bromo-2-methylquinoline. Such protocols and diagrams are relevant for biological
processes, multi-step synthetic routes, or complex system interactions, none of which are
inherent to the molecular weight and formula of the compound itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formula]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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